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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde-d4

Cat. No.: B561862

Disclaimer: This technical guide provides a summary of available health and safety data for 2-
Nitrobenzaldehyde-d4. Specific toxicological data for the deuterated form is limited; therefore,
this guide heavily relies on data from its non-deuterated analog, 2-Nitrobenzaldehyde, as a
surrogate for assessing potential hazards. Researchers and drug development professionals
should exercise caution and implement rigorous safety protocols when handling this
compound.

Executive Summary

This document outlines the key health and safety information for 2-Nitrobenzaldehyde-d4, a
deuterated derivative of 2-Nitrobenzaldehyde. Due to the scarcity of specific toxicological data
for the deuterated compound, this guide primarily presents information from the non-deuterated
form. The available data indicates that 2-Nitrobenzaldehyde is harmful if swallowed, causes
skin and eye irritation, and may cause respiratory irritation. The general toxicological profile of
aromatic nitro compounds suggests a potential for systemic effects such as
methemoglobinemia. This guide provides a comprehensive overview of the known physical and
chemical properties, hazard classifications, and handling procedures to ensure the safe use of
2-Nitrobenzaldehyde-d4 in a research and development setting.

GHS Hazard and Precautionary Information

The hazard classification for 2-Nitrobenzaldehyde is used as a proxy for 2-Nitrobenzaldehyde-
d4.
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eat, drink or
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advice/attenti
on. P362:
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Warning

H319:
Causes
serious eye
irritation.[1][2]

P280: Wear
eye
protection/fac
e protection.
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Single
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Warning

H335: May
cause
respiratory
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(Category 3),
Respiratory

Tract Irritation
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a well-
ventilated
area. P304 +
P340: IF
INHALED:
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comfortable
for breathing.
P312: Call a
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an if you feel
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P405: Store
locked up.
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Physical and Chemical Properties
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Property Value

Molecular Formula C7HD4NOs

Molecular Weight 155.14 g/mol [3]

Appearance Pale yellow crystalline powder
Melting Point 42-44 °C

Boiling Point 153 °C at 23 mmHgJ[4]

Solubilit Soluble in organic solvents such as ethanol and
olubility _ _
acetone; sparingly soluble in water.[5]

Toxicological Data

The toxicological data presented below is for the non-deuterated 2-Nitrobenzaldehyde. The
toxicological properties of 2-Nitrobenzaldehyde-d4 have not been thoroughly investigated.

Endpoint Value Species Route

LD50 (Acute Oral

L 600 mg/kgl[6] Mouse Oral
Toxicity)

General Information on Aromatic Nitro Compounds: Aromatic nitro compounds can be
absorbed through the skin and lungs.[7] A prominent acute health hazard associated with this
class of compounds is cyanosis, resulting from methemoglobinemia.[7][8] Chronic exposure
may lead to anemia.[7]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 2-Nitrobenzaldehyde-d4 are not
readily available in the public domain. However, standard methodologies for assessing the
acute toxicity, skin and eye irritation, and mutagenicity of chemical substances are well-
established and can be adapted from regulatory guidelines such as those provided by the
Organisation for Economic Co-operation and Development (OECD).
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Example of a General Acute Oral Toxicity Study Protocol (Up-and-Down Procedure - OECD
425):

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycle, and are acclimatized to the laboratory environment
before the study.

Dose Administration: The test substance is administered orally by gavage in a single dose.
The initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Observations include changes in skin, fur, eyes, and behavior. Body weight is
recorded weekly.

Dose Adjustment: The dose for the next animal is adjusted up or down depending on the
outcome for the previous animal.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-

Nitrobenzaldehyde-d4 in a laboratory setting.
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Safe Handling Workflow for 2-Nitrobenzaldehyde-d4
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Caption: Safe handling workflow for 2-Nitrobenzaldehyde-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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